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  3. [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-hexylcyclobutane-1-carboxylate
[(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-hexylcyclobutane-1-carboxylate [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-hexylcyclobutane-1-carboxylate
Brand Name: Vulcanchem
CAS No.: 130369-86-7
VCID: VC21226181
InChI: InChI=1S/C30H46O3/c1-4-5-6-7-8-20-17-21(18-20)28(32)33-27-12-11-25-24-10-9-22-19-23(31)13-15-29(22,2)26(24)14-16-30(25,27)3/h19-21,24-27H,4-18H2,1-3H3/t20?,21?,24-,25-,26-,27-,29-,30-/m0/s1
SMILES: CCCCCCC1CC(C1)C(=O)OC2CCC3C2(CCC4C3CCC5=CC(=O)CCC45C)C
Molecular Formula: C30H46O3
Molecular Weight: 454.7 g/mol

[(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-hexylcyclobutane-1-carboxylate

CAS No.: 130369-86-7

Cat. No.: VC21226181

Molecular Formula: C30H46O3

Molecular Weight: 454.7 g/mol

* For research use only. Not for human or veterinary use.

[(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-hexylcyclobutane-1-carboxylate - 130369-86-7

Specification

CAS No. 130369-86-7
Molecular Formula C30H46O3
Molecular Weight 454.7 g/mol
IUPAC Name [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-hexylcyclobutane-1-carboxylate
Standard InChI InChI=1S/C30H46O3/c1-4-5-6-7-8-20-17-21(18-20)28(32)33-27-12-11-25-24-10-9-22-19-23(31)13-15-29(22,2)26(24)14-16-30(25,27)3/h19-21,24-27H,4-18H2,1-3H3/t20?,21?,24-,25-,26-,27-,29-,30-/m0/s1
Standard InChI Key POXFJRQAAPDUAC-IRWJKHRASA-N
Isomeric SMILES CCCCCCC1CC(C1)C(=O)O[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CCC5=CC(=O)CC[C@]45C)C
SMILES CCCCCCC1CC(C1)C(=O)OC2CCC3C2(CCC4C3CCC5=CC(=O)CCC45C)C
Canonical SMILES CCCCCCC1CC(C1)C(=O)OC2CCC3C2(CCC4C3CCC5=CC(=O)CCC45C)C

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